4-(4-phenoxyphenyl)-5-(4-pyridinyl)-4H-1,2,4-triazole-3-thiol

• IUPAC Name: 4-(4-phenoxyphenyl)-3-pyridin-4-yl-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C19H14N4OS/c25-19-22-21-18(14-10-12-20-13-11-14)23(19)15-6-8-17(9-7-15)24-16-4-2-1-3-5-16/h1-13H,(H,22,25)
• InChI Key: YZPAGIZAJQYMEJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OC2=CC=C(C=C2)N3C(=NNC3=S)C4=CC=NC=C4
• Molecular Formula: C19H14N4OS
• Molecular Weight: 346.4 g/mol

Description

4-(4-Phenoxyphenyl)-5-(4-pyridinyl)-4H-1,2,4-triazole-3-thiol is a derivative of the 1,2,4-triazole heterocyclic system, which has been extensively studied due to the wide range of properties and applications of its derivatives in various fields including pharmacology and material science.

Synthesis Analysis

The synthesis of derivatives similar to this compound involves multistep reaction sequences. For example, a derivative was synthesized starting from pyrrole, which was transformed using a non-catalytic form of the Fridel-Crafts reaction, followed by hydrazinolysis and intramolecular alkaline heterocyclization (Gotsulya et al., 2018).

Molecular Structure Analysis

Molecular structure analysis of similar triazole derivatives is often conducted using techniques like X-ray crystallography, which provides insights into various intermolecular interactions within the crystalline solid. For instance, analysis of a structurally related compound highlighted the presence of multiple intermolecular interactions stabilizing the crystal structure (Panini et al., 2014).

Chemical Reactions and Properties

Chemical reactions involving triazole derivatives often include cyclo-condensation, alkylation, and interaction with various reagents leading to the formation of new compounds with different properties. The synthesis and reactivity of these compounds are influenced by their specific functional groups and the nature of the substituents (Dave et al., 2007).

Physical Properties Analysis

The physical properties of triazole derivatives are characterized by methods such as chromatographic analysis, melting point determination, and spectroscopic methods like IR and NMR, which help in confirming the structure and purity of the synthesized compounds (Singh & Kandel, 2013).